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Compound of Interest

Compound Name: CI-39

Cat. No.: B15073255 Get Quote

Note: The compound "CI-39" could not be definitively identified as a standard research

chemical or drug. The following protocol is provided for CI-994 (Tacedinaline), a well-

documented histone deacetylase (HDAC) inhibitor, as a representative example of a "CI-"

designated compound used in research and drug development.

Introduction
CI-994, also known as Tacedinaline, is a potent and selective inhibitor of Class I histone

deacetylases (HDACs), specifically HDAC1 and HDAC3. By inducing histone hyperacetylation,

CI-994 modulates gene expression, leading to cell differentiation, cell cycle arrest, and

apoptosis in various cancer cell lines. Its anti-proliferative and anti-tumor activities have been

demonstrated in preclinical models of non-small cell lung cancer, pancreatic cancer, and colon

cancer. These properties make CI-994 a valuable tool for cancer research and a potential

therapeutic agent.

This document provides a detailed protocol for the preparation of a CI-994 stock solution for

use in in vitro and in vivo experimental settings.

Chemical Properties and Data
A summary of the key chemical and physical properties of CI-994 is presented in the table

below for easy reference.
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Property Value Reference

Molecular Formula C₁₅H₁₅N₃O₂

Molecular Weight 269.3 g/mol

Appearance White to off-white powder

CAS Number 112522-64-2

Purity ≥99%

Solubility Soluble in DMSO (66 mg/mL)

Very poorly soluble in ethanol

and water

Storage Temperature Store at or below -20°C

Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution of CI-994 in dimethyl

sulfoxide (DMSO). This is a common starting concentration for subsequent dilutions for cell-

based assays.

Materials:

CI-994 powder (≥99% purity)

Anhydrous/sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Calculate the required mass of CI-994:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 269.3 g/mol x 1000 mg/g = 2.693 mg

Weighing the CI-994 powder:

Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical balance.

Carefully weigh out 2.693 mg of CI-994 powder into the tube.

Dissolving the CI-994:

Add 1 mL of anhydrous/sterile DMSO to the tube containing the CI-994 powder.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

For ease of use and to avoid repeated freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller volumes (e.g., 20-50 µL) in sterile microcentrifuge tubes.

Store the aliquots at or below -20°C.

Aqueous solutions of CI-994 should not be stored for more than one day.

For cell-based assays, the 10 mM DMSO stock solution should be further diluted in cell culture

medium to the desired final concentration. It is crucial to ensure that the final concentration of

DMSO in the cell culture medium is non-toxic to the cells (typically ≤ 0.5%).

Example: Preparation of a 10 µM working solution in 10 mL of cell culture medium:

Calculate the volume of stock solution needed:

Using the formula M₁V₁ = M₂V₂:
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(10 mM) x V₁ = (0.01 mM) x (10 mL)

V₁ = 1 µL

Dilution:

Aseptically add 1 µL of the 10 mM CI-994 stock solution to 10 mL of pre-warmed cell

culture medium.

Mix gently by inverting the tube or pipetting up and down.

The final DMSO concentration will be 0.01%.

Signaling Pathway
CI-994 primarily targets Class I Histone Deacetylases (HDACs), which play a crucial role in the

epigenetic regulation of gene expression. The diagram below illustrates the mechanism of

action of CI-994.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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